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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of n-octylcyclohexane for
potential use as a lubricant base oil. This document outlines its fundamental properties, details
relevant experimental protocols for performance evaluation, and presents available data to
guide researchers in its application.

Introduction

n-Octylcyclohexane is a saturated cycloalkane, also known as a naphthenic hydrocarbon. In
the context of lubrication, fluids of this type are often valued for their good solvency and
favorable low-temperature properties. As a synthetic base oil, n-octylcyclohexane offers a
high degree of purity and consistent molecular structure compared to conventional mineral oils.
This uniformity can lead to more predictable performance characteristics. This document will
delve into the specific attributes of n-octylcyclohexane and provide protocols for its evaluation
as a lubricant base oil.

Physicochemical Properties of n-Octylcyclohexane

A summary of the key physical and chemical properties of n-octylcyclohexane is presented in
Table 1. These properties are fundamental to its behavior as a lubricant base oil.

Table 1: Physicochemical Properties of n-Octylcyclohexane
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Property Value Reference
Molecular Formula C14H28 [1112][3]
Molecular Weight 196.37 g/mol [11[2][3]
Appearance Clear, colorless liquid [3]

Density 0.81 g/cm?3 [3]

Boiling Point 264 °C [3]

Melting Point -19.69 °C [3]
Refractive Index 1.4500-1.4520 [3]

CAS Number 1795-15-9 [11[2][3]

Performance Characteristics as a Lubricant Base Oil

While specific experimental data for n-octylcyclohexane is limited in publicly available
literature, its performance can be inferred from the broader class of n-alkylcyclohexanes
(synthetic naphthenics). These base oils are known for certain characteristic strengths and
weaknesses.

Viscosity-Temperature Characteristics

The viscosity index (V1) is a critical parameter that describes how the viscosity of an oll
changes with temperature. A higher VI indicates a more stable viscosity over a wider
temperature range. Naphthenic base oils, including n-alkylcyclohexanes, typically exhibit a
lower viscosity index compared to paraffinic or polyalphaolefin (PAO) base stocks. However,
they often possess excellent low-temperature fluidity, as indicated by a low pour point.

Table 2: Typical Lubricant Performance Data for n-Alkylcyclohexanes (as representative data)
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Parameter

Typical Value Range

Significance

Kinematic Viscosity @ 40°C
(cSt)

Varies with alkyl chain length

Resistance to flow at a

standard temperature.

Kinematic Viscosity @ 100°C
(cSt)

Varies with alkyl chain length

Resistance to flow at a higher

temperature.

Viscosity Index (VI)

Low to Moderate (typically <
100)

Indicates a moderate change

in viscosity with temperature.

Pour Point (°C)

Low

Excellent fluidity at low

temperatures.

Flash Point (°C)

Moderate to High

Temperature at which vapors

can ignite.

Tribological Performance

The anti-wear and friction-reducing properties of a lubricant are paramount. These are often

evaluated using standardized tests like the four-ball wear test. The performance of n-

octylcyclohexane in this regard would be influenced by its molecular structure and its

interaction with anti-wear and friction modifier additives.

Table 3: Representative Tribological Performance of Naphthenic Base Oils

Parameter

Test Method

Typical Outcome

Significance

Wear Scar Diameter

A smaller scar

Data not available for

ASTM D4172 indicates better anti-
(mm) n-octylcyclohexane )
wear properties.
) A lower value signifies
o o Data not available for o
Coefficient of Friction ASTM D4172 less frictional energy

n-octylcyclohexane

loss.

Oxidative and Thermal Stability
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The resistance of a lubricant to degradation at high temperatures and in the presence of

oxygen is crucial for its service life. Saturated cycloalkanes like n-octylcyclohexane are
expected to have good inherent oxidative stability due to the absence of easily oxidizable
double bonds.

Table 4: Representative Oxidative Stability of Naphthenic Base Oils

Parameter Test Method Typical Outcome Significance

) A longer time
) Data not available for o
RPVOT (minutes) ASTM D2272 indicates better
n-octylcyclohexane o N
oxidative stability.

Experimental Protocols

To evaluate the performance of n-octylcyclohexane as a lubricant base oil, the following
standard ASTM protocols are recommended.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products by measuring
the time for a volume of liquid to flow under gravity through a calibrated glass capillary
viscometer.

Protocol:

o Select a calibrated viscometer appropriate for the expected viscosity of the n-
octylcyclohexane.

o Charge the viscometer with the sample, ensuring no air bubbles are present.

e Place the viscometer in a constant temperature bath maintained at 40°C (and subsequently
at 100°C for VI calculation) until the sample reaches thermal equilibrium.

o Draw the liquid up into the viscometer's timing bulb.
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 Allow the liquid to flow down under gravity, and measure the time it takes for the meniscus to
pass between two marked points.

o Calculate the kinematic viscosity by multiplying the flow time by the viscometer's calibration
constant.

o Calculate the Viscosity Index (VI) using the kinematic viscosities at 40°C and 100°C
according to ASTM D2270.

Wear Preventive Characteristics (Four-Ball Method -
ASTM D4172)

This method evaluates the anti-wear properties of a fluid lubricant in sliding contact.
Protocol:

o Clean three stationary steel balls and one rotating steel ball with a suitable solvent and dry
them.

» Assemble the three stationary balls in the test cup and clamp them in place.
e Pour the n-octylcyclohexane sample into the cup to a level that covers the stationary balls.
o Place the rotating ball in the chuck of the test machine.

o Apply a specified load (e.g., 40 kgf) and rotate the top ball at a set speed (e.g., 1200 rpm) for
a defined duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

o After the test, disassemble the apparatus and clean the three stationary balls.
e Measure the diameter of the wear scars on the stationary balls using a microscope.

o Calculate the average wear scar diameter.

Oxidative Stability (Rotating Pressure Vessel Oxidation
Test - RPVOT - ASTM D2272)
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This test assesses the oxidation stability of a lubricant in the presence of water and a copper
catalyst under pressurized oxygen.

Protocol:

Place a 50g sample of n-octylcyclohexane, 5g of distilled water, and a copper catalyst coil
into a glass container.

o Seal the container inside a pressure vessel equipped with a pressure gauge.

o Place the vessel in a heating bath set to 150°C and begin rotating it at 2100 rpm.
o Charge the vessel with oxygen to a pressure of 90 psi.

e Monitor the pressure inside the vessel over time.

e The test concludes when the pressure drops by a specified amount (typically 25 psi) from the
maximum pressure reached.

e The result is reported as the time in minutes to reach this pressure drop.

Visualizations

The following diagrams illustrate the logical workflow for evaluating n-octylcyclohexane as a
lubricant base oil and the key property relationships.
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Caption: Experimental workflow for n-octylcyclohexane lubricant evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for n-Octylcyclohexane
as a Lubricant Base Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#use-of-n-octylcyclohexane-as-a-lubricant-
base-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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